Cas no 1932445-65-2 ((2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid)
(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid is a chiral piperidine derivative with a ketone and carboxylic acid functional group, offering versatility in synthetic and medicinal chemistry applications. Its stereochemically defined (2S,4S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and chiral intermediate development. The presence of both carbonyl and carboxyl groups allows for further derivatization, enabling its use in peptide modifications, ligand design, or as a building block for bioactive compounds. The rigid piperidine scaffold enhances structural stability, while the methyl substitutions influence steric and electronic properties. This compound is particularly useful in pharmaceutical research for probing stereospecific interactions or developing enzyme inhibitors.
1932445-65-2 structure
Product Name:(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid
CAS No:1932445-65-2
MF:C8H13NO3
MW:171.193722486496
CID:5247032
Update Time:2025-11-03
(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Piperidinecarboxylic acid, 1,4-dimethyl-6-oxo-, (2S,4S)-
- (2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid
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- Inchi: 1S/C8H13NO3/c1-5-3-6(8(11)12)9(2)7(10)4-5/h5-6H,3-4H2,1-2H3,(H,11,12)/t5-,6-/m0/s1
- InChI Key: JQICXLBMOTTYNM-WDSKDSINSA-N
- SMILES: N1(C)C(=O)C[C@@H](C)C[C@H]1C(O)=O
(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259505-1.0g |
(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid |
1932445-65-2 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-259505-1g |
(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid |
1932445-65-2 | 1g |
$0.0 | 2023-09-14 |
(2S,4S)-1,4-dimethyl-6-oxopiperidine-2-carboxylic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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